Cas no 1421463-50-4 (N-3-hydroxy-3-(thiophen-2-yl)propylthiophene-3-carboxamide)

• Product Name: N-3-hydroxy-3-(thiophen-2-yl)propylthiophene-3-carboxamide
• CAS No: 1421463-50-4
• MF: C₁₂H₁₃NO₂S₂
• MW: 267.367120504379
• CID: 5908991
• PubChem ID: 71787789
• Update Time: 2025-07-20

N-3-hydroxy-3-(thiophen-2-yl)propylthiophene-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-3-hydroxy-3-(thiophen-2-yl)propylthiophene-3-carboxamide
• N-(3-hydroxy-3-thiophen-2-ylpropyl)thiophene-3-carboxamide
• N-(3-hydroxy-3-(thiophen-2-yl)propyl)thiophene-3-carboxamide
• 1421463-50-4
• F6190-1514
• AKOS024536706
• N-[3-HYDROXY-3-(THIOPHEN-2-YL)PROPYL]THIOPHENE-3-CARBOXAMIDE

• Inchi： 1S/C12H13NO2S2/c14-10(11-2-1-6-17-11)3-5-13-12(15)9-4-7-16-8-9/h1-2,4,6-8,10,14H,3,5H2,(H,13,15)
• InChI Key： YRVKAPRBKHNTBZ-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C(CCNC(C1=CSC=C1)=O)O

Computed Properties

• Exact Mass: 267.03877100g/mol
• Monoisotopic Mass: 267.03877100g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 106Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids and derivatives Thiophene carboxamides

Additional information on N-3-hydroxy-3-(thiophen-2-yl)propylthiophene-3-carboxamide

Comprehensive Overview of N-3-hydroxy-3-(thiophen-2-yl)propylthiophene-3-carboxamide (CAS No. 1421463-50-4)

The compound N-3-hydroxy-3-(thiophen-2-yl)propylthiophene-3-carboxamide (CAS No. 1421463-50-4) is a structurally unique molecule that has garnered significant interest in pharmaceutical and materials science research. Its molecular architecture, featuring a thiophene backbone and a hydroxypropyl linker, makes it a versatile candidate for applications ranging from drug development to organic electronics. Researchers are particularly intrigued by its potential as a building block for small-molecule therapeutics and conductive polymers, aligning with current trends in personalized medicine and sustainable technology.

One of the most frequently searched questions about this compound revolves around its synthetic pathways and reactivity. The presence of both thiophene rings and a carboxamide group allows for diverse chemical modifications, enabling tailored properties for specific applications. Recent studies highlight its role in enzyme inhibition, particularly in targeting inflammatory pathways, which resonates with the growing demand for anti-inflammatory agents in chronic disease management. This aligns with the surge in searches for "thiophene-based drug discovery" and "bioactive heterocycles" in academic and industrial databases.

From a materials science perspective, N-3-hydroxy-3-(thiophen-2-yl)propylthiophene-3-carboxamide exhibits promising electronic properties due to its conjugated system. Its charge transport characteristics are being explored for use in organic field-effect transistors (OFETs) and solar cells, topics dominating renewable energy discussions. The compound’s solubility and film-forming ability further enhance its appeal for printed electronics, a hotspot in the era of flexible and wearable technology.

Analytical techniques such as NMR spectroscopy, HPLC purity analysis, and mass spectrometry are critical for characterizing this compound, as evidenced by frequent queries about "CAS 1421463-50-4 characterization methods". Its stability under various pH and temperature conditions is another area of active investigation, addressing concerns about storage and formulation in both research and industrial settings. These aspects are crucial for laboratories focusing on high-throughput screening or scale-up synthesis.

In summary, N-3-hydroxy-3-(thiophen-2-yl)propylthiophene-3-carboxamide represents a multifaceted compound with applications bridging medicinal chemistry and advanced materials. Its relevance to trending topics like precision medicine, green chemistry, and smart materials ensures continued scientific and commercial interest. As research progresses, this molecule may unlock novel solutions for global challenges in healthcare and sustainable technology.